3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C12H12ClN3OS2/c1-8-15-16-12(19-8)14-11(17)6-7-18-10-4-2-9(13)3-5-10/h2-5H,6-7H2,1H3,(H,14,16,17)
• InChI Key: RMYXTIGOJJKJGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CCSC2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClN3OS2
• Molecular Weight: 313.8 g/mol

Description

3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the thiadiazole family, which has been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is not fully understood. However, studies suggest that it may act by inhibiting certain enzymes or signaling pathways involved in the progression of various diseases.
Biochemical and Physiological Effects:
Research has shown that 3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide can modulate various biochemical and physiological processes, including cell proliferation, apoptosis, and inflammation. It has also been found to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide in lab experiments is its relatively simple synthesis method. However, its limited solubility in aqueous solutions may pose a challenge in certain experiments.

Future Directions

Future research on 3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide could focus on its potential therapeutic applications in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Further studies could also investigate its mechanism of action and optimize its pharmacokinetic properties for clinical use.
In conclusion, 3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a promising chemical compound with potential therapeutic applications in various diseases. Its synthesis method is relatively simple, and it has been found to modulate various biochemical and physiological processes. Future research could focus on its potential therapeutic applications in other diseases and optimizing its pharmacokinetic properties for clinical use.

Scientific Research Applications

Studies have shown that 3-[(4-chlorophenyl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide has potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been found to exhibit antiproliferative activity against cancer cells and anti-inflammatory effects in animal models.